Cas no 88466-20-0 (5-(3-Bromophenyl)-1,3,4-oxadiazole-2(3H)-thione)

• Product Name: 5-(3-Bromophenyl)-1,3,4-oxadiazole-2(3H)-thione
• CAS No: 88466-20-0
• MF: C₈H₅BrN₂OS
• MW: 257.107099294662
• CID: 631680
• PubChem ID: 794839
• Update Time: 2025-04-19

5-(3-Bromophenyl)-1,3,4-oxadiazole-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione, 5-(3-bromophenyl)-
• 5-(3-bromophenyl)-3H-1,3,4-oxadiazole-2-thione
• HMS2378F13
• MLS-0004117.0001
• Z85921057
• 5-(3-Bromo-phenyl)-3H-[1,3,4]oxadiazole-2-thione
• MLS000085023
• 5-(3-bromophenyl)-1,3,4-oxadiazole-2-thiol
• EN300-12136
• AKOS001075580
• 88466-20-0
• 5-(3-Bromophenyl)-1,3,4-oxadiazole-2(3H)-thione
• cid_794839
• DTXSID10355255
• CCG-20218
• CS-0224850
• CHEMBL1321356
• EU-0044676
• SMR000019369
• ChemDiv2_000787
• HMS1371D17
• REGID_for_CID_794839
• BDBM42702
• AKOS000295709

• MDL： MFCD00806250
• Inchi： 1S/C8H5BrN2OS/c9-6-3-1-2-5(4-6)7-10-11-8(13)12-7/h1-4H,(H,11,13)
• InChI Key： WZMCNMSXIKEYTO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NNC(O1)=S

Computed Properties

• Exact Mass: 255.93060g/mol
• Monoisotopic Mass: 255.93060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.7Ų